Cas no 2229212-42-2 (1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane)

• Product Name: 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane
• CAS No: 2229212-42-2
• MF: C₁₁H₁₈
• MW: 150.260623455048
• CID: 6547687
• PubChem ID: 165606106
• Update Time: 2025-06-11

1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane
• Cyclohexane, 1,1-dimethyl-3-(2-propyn-1-yl)-

• Inchi： 1S/C11H18/c1-4-6-10-7-5-8-11(2,3)9-10/h1,10H,5-9H2,2-3H3
• InChI Key： DINALIRWPGSXOA-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCCC(CC#C)C1

Experimental Properties

• Density: 0.822±0.06 g/cm3(Predicted)
• Boiling Point: 183.9±9.0 °C(Predicted)

Additional information on 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane

Introduction to 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane (CAS No. 2229212-42-2)

1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane (CAS No. 2229212-42-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring with two methyl groups and a propargyl substituent, which imparts distinct chemical reactivity and physical properties.

The structure of 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane is particularly noteworthy. The cyclohexane ring provides a stable and rigid framework, while the presence of the propargyl group (C≡C−CH3) introduces a highly reactive triple bond. This combination allows for a wide range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The methyl groups at the 1,1 positions further enhance the stability and solubility of the compound, which are crucial factors in its practical applications.

In the realm of pharmaceutical research, 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane has shown promise as a building block for the development of novel drugs. The propargyl group can be readily functionalized through click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in drug discovery and development. This reaction allows for the efficient attachment of various functional groups, enabling the synthesis of diverse drug candidates with tailored biological activities.

Recent studies have also explored the biological activity of compounds derived from 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane. For instance, researchers at the University of California have reported that certain derivatives exhibit potent anti-inflammatory properties. These findings suggest that this compound could serve as a lead structure for the development of new anti-inflammatory drugs, potentially offering improved efficacy and reduced side effects compared to existing treatments.

In addition to its pharmaceutical applications, 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane has found use in materials science. The rigid cyclohexane ring and reactive propargyl group make it an excellent monomer for polymer synthesis. Polymers derived from this compound have shown promising mechanical properties and thermal stability, making them suitable for applications in advanced materials such as coatings, adhesives, and composites.

The synthesis of 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane can be achieved through several routes. One common method involves the reaction of 3-bromocyclohexanone with dimethyl acetylene dicarboxylate (DMAD) followed by reduction and deprotection steps. Another approach involves the palladium-catalyzed cross-coupling reaction between 3-bromocyclohexanone and propargyl alcohol. Both methods yield high-purity products with good yields, making them suitable for large-scale production.

The safety and environmental impact of 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane are important considerations in its use and handling. While this compound is not classified as a hazardous material under current regulations, proper safety protocols should be followed during its synthesis and handling to ensure the well-being of laboratory personnel and environmental protection.

In conclusion, 1,1-dimethyl-3-(prop-2-yn-1-yl)cyclohexane (CAS No. 2229212-42-2) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.